Cas no 91045-73-7 (2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one)

2-Chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine-pyrimidine core with chloro and methyl substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 2-position offers a handle for nucleophilic substitution, while the methyl groups enhance stability and influence electronic properties. Its rigid bicyclic framework contributes to selective binding in medicinal chemistry applications. The compound’s purity and well-defined structure ensure reproducibility in research and industrial processes. It is commonly utilized in the development of bioactive molecules, particularly those targeting kinase inhibition or antimicrobial activity.

2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one structure

91045-73-7 structure

Product Name:2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one

CAS No:91045-73-7

MF:C₁₀H₉ClN₂O

MW:208.64426112175

CID:3318368

PubChem ID:165479020

Update Time:2025-06-08

2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-PYRIDO[1,2-A]PYRIMIDIN-4-ONE, 2-CHLORO-6,8-DIMETHYL-
- 2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one
- 91045-73-7
- EN300-1083378
- 2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
- Inchi： 1S/C10H9ClN2O/c1-6-3-7(2)13-9(4-6)12-8(11)5-10(13)14/h3-5H,1-2H3
- InChI Key： LFFYABXLKZMEFO-UHFFFAOYSA-N
- SMILES： ClC1=CC(N2C(C=C(C)C=C2C)=N1)=O

Computed Properties

Exact Mass: 208.0403406Da
Monoisotopic Mass: 208.0403406Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 32.7Å²

2-chloro-6,8-dimethyl-4H-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1083378-0.05g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	0.05g	$612.0	2023-10-28
Enamine	EN300-1083378-0.1g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	0.1g	$640.0	2023-10-28
Enamine	EN300-1083378-0.25g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	0.25g	$670.0	2023-10-28
Enamine	EN300-1083378-0.5g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	0.5g	$699.0	2023-10-28
Enamine	EN300-1083378-1.0g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7		1g	$728.0	2023-06-10
Enamine	EN300-1083378-2.5g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	2.5g	$1428.0	2023-10-28
Enamine	EN300-1083378-5.0g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7		5g	$2110.0	2023-06-10
Enamine	EN300-1083378-10.0g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7		10g	$3131.0	2023-06-10
Enamine	EN300-1083378-1g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	1g	$728.0	2023-10-28
Enamine	EN300-1083378-5g	2-chloro-6,8-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one	91045-73-7	95%	5g	$2110.0	2023-10-28